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CAS No.: 92990-90-4
Cat. No.: B1226800
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Essential Safety and Handling Guide for
Azapride

Disclaimer: No specific Safety Data Sheet (SDS) for Azapride (CAS No. 92990-90-4), also
known as Azidoclebopride, was located from primary chemical suppliers. The following
guidance is based on the general properties and hazards associated with organic azides.
Researchers, scientists, and drug development professionals must consult with their
institution's Environmental Health & Safety (EH&S) department for site-specific protocols and
conduct a thorough, compound-specific risk assessment before handling Azapride.

Azapride is an azide derivative of the dopamine antagonist clebopride.[1] The presence of the
azide functional group categorizes it as a potentially energetic material. Organic azides can be
sensitive to heat, shock, friction, and light, and may decompose explosively. Therefore,
extreme caution is paramount during all handling, storage, and disposal procedures.

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment is critical when handling Azapride and other
organic azides to minimize exposure and mitigate risks. The following table summarizes the
recommended PPE for various laboratory operations involving Azapride.

Operation Required Personal Protective Equipment

- Flame-resistant lab coat- Chemical splash
o ) ] goggles- Face shield- Chemical-resistant gloves
Weighing and Preparing Solutions o ) ]
(e.g., Nitrile)- Use of a chemical fume hood is

mandatory.

- Flame-resistant lab coat- Chemical splash
goggles- Face shield- Chemical-resistant gloves
) ] (e.g., Nitrile)- A blast shield should be used,
Conducting Reactions ] ] ) )
especially when heating or working with larger
quantities.- All manipulations must be performed

in a certified chemical fume hood.

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves
Purification and Isolation (e.g., Nitrile)- Avoid concentrating solutions via

rotary evaporation or distillation.[2]- Use of a

chemical fume hood is mandatory.

- Flame-resistant lab coat- Chemical splash

goggles- Face shield- Chemical-resistant gloves
Waste Disposal (e.g., Nitrile)- All waste must be handled and

labeled according to institutional and regulatory

guidelines.

Experimental Protocols and Safety Considerations

Stability of Organic Azides:

The stability of organic azides is a critical safety concern. Two general rules of thumb can help
in assessing the potential hazard:

o Carbon-to-Nitrogen Ratio (C/N): The total number of nitrogen atoms should not exceed the
number of carbon atoms.[1][2] Azides with a C/N ratio between 1 and 3 should be handled in
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small quantities and stored at low temperatures.[1][2]

e "Rule of Six": There should be at least six carbon atoms per energetic functional group (e.g.,
azide) to provide sufficient dilution and render the compound relatively safe.[1]

Safe Handling Practices:

Work Area: All work with Azapride must be conducted in a well-ventilated chemical fume
hood.[3] The work area should be kept clean and free of clutter.

Utensils: Do not use metal spatulas or other metal utensils to handle azides, as this can lead
to the formation of highly sensitive and explosive heavy metal azides.[1][2] Use plastic or
ceramic spatulas.

Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) with azides,
as this can form extremely unstable di- and tri-azidomethane.[1][4]

Ground Glass Joints: Do not expose organic azides to ground glass joints, as the friction can
cause explosive decomposition.[2]

Heating: Avoid heating Azapride unless it is part of a well-controlled and thoroughly risk-
assessed reaction. Use a blast shield when heating is necessary.

Storage: Store Azapride in a cool, dark, and well-ventilated area, away from heat, light,
shock, and incompatible materials such as acids, oxidizing agents, and metals.[2][4] Azide-
containing materials should be stored separately from other chemicals.[2]

Disposal Plan
Proper disposal of azide-containing waste is crucial to prevent accidents.
o Waste Segregation: Azide-containing waste must be collected in a dedicated, clearly labeled

waste container.[1][4] Do not mix azide waste with other chemical waste streams, especially
acidic waste, which can generate highly toxic and explosive hydrazoic acid.[1]

» Deactivation: For dilute solutions of organic azides, chemical deactivation to a more stable
amine derivative may be possible. Acommon method involves reaction with a reducing
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agent like triphenylphosphine. This procedure should only be carried out by trained
personnel following a validated and risk-assessed protocol.

« Institutional Procedures: All Azapride waste must be disposed of through your institution's
hazardous waste program.[1][3] Clearly label the waste container with "Hazardous Waste:
Contains Organic Azide" and list all chemical constituents.

Emergency Procedures

o Spills: In the event of a small spill within a chemical fume hood, absorb the material with an
inert absorbent (e.g., vermiculite, sand). Collect the contaminated material into a designated
hazardous waste container. For larger spills, or any spill outside of a fume hood, evacuate
the area and contact your institution's emergency response team.

e EXxposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Workflow for Handling Azapride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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